Cas no 2138426-98-7 (tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate
• CAS No: 2138426-98-7
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• CID: 6300028
• PubChem ID: 89694499
• Update Time: 2025-07-20

tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799613
• tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate
• SCHEMBL15116516
• 2138426-98-7

• Inchi： 1S/C11H19NO3/c1-8(13)11(6-7-11)12(5)9(14)15-10(2,3)4/h6-7H2,1-5H3
• InChI Key： LSZNENFGXPTGSK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate

Recent Advances in the Study of tert-Butyl N-(1-Acetylcyclopropyl)-N-Methylcarbamate (CAS: 2138426-98-7)

The compound tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate (CAS: 2138426-98-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and carbamate functional groups, has shown promising potential in various therapeutic applications, including as a key intermediate in the synthesis of novel bioactive compounds. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical relevance.

One of the most notable advancements in the study of this compound is its role in the development of protease inhibitors. Researchers have demonstrated that tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate serves as a critical building block in the synthesis of inhibitors targeting specific proteases involved in inflammatory and neurodegenerative diseases. The compound's ability to modulate enzyme activity through its unique structural features has been highlighted in several high-impact publications, underscoring its importance in drug discovery pipelines.

In addition to its therapeutic potential, recent investigations have explored the compound's pharmacokinetic properties. Studies utilizing advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy, have provided detailed insights into its metabolic stability and bioavailability. These findings are crucial for optimizing the compound's efficacy and safety profile in preclinical and clinical settings.

Furthermore, the synthetic pathways for tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate have been refined to improve yield and scalability. Novel catalytic methods and green chemistry approaches have been employed to enhance the efficiency of its production, making it more accessible for large-scale pharmaceutical applications. These advancements not only reduce production costs but also align with the growing emphasis on sustainable and environmentally friendly synthetic practices in the industry.

Looking ahead, ongoing research aims to expand the compound's applications beyond its current scope. Preliminary data suggest its potential utility in targeted drug delivery systems and as a scaffold for the development of multifunctional therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible clinical benefits.

In conclusion, tert-butyl N-(1-acetylcyclopropyl)-N-methylcarbamate (CAS: 2138426-98-7) represents a versatile and valuable compound in modern chemical biology and drug development. Its unique structural attributes, combined with recent advancements in synthesis and application, position it as a key player in the next generation of therapeutic agents. Continued research and innovation in this area hold great promise for addressing unmet medical needs and advancing the field of precision medicine.